Cas no 54863-37-5 (Dapansutrile)

• Product Name: Dapansutrile
• CAS No: 54863-37-5
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• MDL: MFCD11934305
• CID: 1592124
• PubChem ID: 12714644
• Update Time: 2025-04-23

Dapansutrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-(methylsulfonyl)-
• 3-(Methylsulfonyl)propanenitrile
• Dapansutrile
• 3-methanesulfonylpropanenitrile
• OLT1177
• 3-methylsulfonylpropanenitrile
• 3-(methanesulfonyl)propanenitrile
• 2Z03364G96
• Dapansutrile [INN]
• Dapansutrile(OLT1177)
• Dapansutrile (USAN/INN)
• Dapansutrile [USAN:INN]
• Dapansutrile (OLT1177)
• 3-Methylsulfonylpropionitrile
• 3-methylsulphonyl-propionitrile
• GTPL10056
• BDBM50505850
• s8907
• EX-A4519
• MFCD11934305
• OLT-1177
• Z608063222
• EN300-332757
• A936206
• AC-36465
• DAPANSUTRILE [WHO-DD]
• CS-0016785
• CHEMBL3989943
• UNII-2Z03364G96
• DTXSID601336541
• DAPANSUTRILE [USAN]
• E74469
• HY-17629
• BS-45330
• D10920
• SCHEMBL9934796
• D5955
• LQFRYKBDZNPJSW-UHFFFAOYSA-N
• Q27255815
• AKOS010140086
• 54863-37-5
• Dapansutrile(OLT1177)?
• DA-62667

• MDL： MFCD11934305
• Inchi： 1S/C4H7NO2S/c1-8(6,7)4-2-3-5/h2,4H2,1H3
• InChI Key： LQFRYKBDZNPJSW-UHFFFAOYSA-N
• SMILES： S(C)(CCC#N)(=O)=O

Computed Properties

• Exact Mass: 133.01981
• Monoisotopic Mass: 133.01974964 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.3
• Molecular Weight: 133.17

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Dapansutrile

Propanenitrile, 3-(methylsulfonyl)- (CAS No. 54863-37-5): A Comprehensive Overview

Propanenitrile, 3-(methylsulfonyl)-, identified by its Chemical Abstracts Service Number (CAS No.) 54863-37-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a nitrile group and a methylsulfonyl moiety, has garnered attention due to its versatile applications and potential in various chemical syntheses. The unique structural properties of Propanenitrile, 3-(methylsulfonyl)- make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The molecular structure of Propanenitrile, 3-(methylsulfonyl)- consists of a propyl chain with a nitrile functional group at one end and a methylsulfonyl group at the other. This configuration imparts distinct reactivity and functionality, making it a crucial building block in synthetic chemistry. The presence of both the nitrile and methylsulfonyl groups allows for diverse chemical transformations, including nucleophilic addition reactions, condensation reactions, and functional group interconversions.

In recent years, Propanenitrile, 3-(methylsulfonyl)- has been extensively studied for its role in pharmaceutical development. Its derivatives have shown promise in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have explored its use in creating novel sulfonamide-based drugs, which are known for their antimicrobial and anti-inflammatory properties. The methylsulfonyl group, in particular, has been highlighted for its ability to enhance the metabolic stability and bioavailability of drug candidates.

The compound's utility extends beyond pharmaceuticals into the realm of agrochemicals. Derivatives of Propanenitrile, 3-(methylsulfonyl)- have been investigated as intermediates in the synthesis of herbicides and pesticides. These derivatives exhibit potent activity against various pests while maintaining environmental safety profiles. The nitrile group's reactivity allows for further functionalization, enabling the design of compounds with tailored biological activities.

Advances in synthetic methodologies have further enhanced the accessibility and applicability of Propanenitrile, 3-(methylsulfonyl)-. Modern techniques such as catalytic hydrogenation, cross-coupling reactions, and palladium-catalyzed transformations have streamlined its synthesis and allowed for the production of complex derivatives. These advancements have opened new avenues for research and development in both academic and industrial settings.

The chemical properties of Propanenitrile, 3-(methylsulfonyl)- also make it a valuable tool in analytical chemistry. Its distinct spectroscopic signatures facilitate its detection and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for quality control in pharmaceutical manufacturing and for ensuring the purity of chemical intermediates.

In conclusion, Propanenitrile, 3-(methylsulfonyl)- (CAS No. 54863-37-5) is a multifaceted compound with significant implications in organic synthesis and industrial applications. Its unique structural features enable diverse chemical transformations, making it indispensable in pharmaceutical research, agrochemical development, and specialty chemical manufacturing. As synthetic chemistry continues to evolve, the role of compounds like Propanenitrile, 3-(methylsulfonyl)- is expected to expand further, driving innovation across multiple scientific disciplines.